Cas no 1223984-91-5 (N-(4-methoxyphenyl)-2-{[3-(thiophen-2-yl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}acetamide)

• Product Name: N-(4-methoxyphenyl)-2-{[3-(thiophen-2-yl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}acetamide
• CAS No: 1223984-91-5
• MF: C₂₁H₂₃N₃O₂S₂
• MW: 413.556222200394
• CID: 5344227
• Update Time: 2025-08-05

N-(4-methoxyphenyl)-2-{[3-(thiophen-2-yl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide
• N-(4-methoxyphenyl)-2-[(2-thiophen-2-yl-1,4-diazaspiro[4.5]deca-1,3-dien-3-yl)sulfanyl]acetamide
• N-(4-methoxyphenyl)-2-{[3-(2-thienyl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]thio}acetamide
• N-(4-methoxyphenyl)-2-{[3-(thiophen-2-yl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}acetamide

• Inchi： 1S/C21H23N3O2S2/c1-26-16-9-7-15(8-10-16)22-18(25)14-28-20-19(17-6-5-13-27-17)23-21(24-20)11-3-2-4-12-21/h5-10,13H,2-4,11-12,14H2,1H3,(H,22,25)
• InChI Key： UEZNFLDUSOSOJK-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OC)=O)C1C(C2=CC=CS2)=NC2(CCCCC2)N=1

Computed Properties

• Exact Mass: 413.123
• Monoisotopic Mass: 413.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 117

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-methoxyphenyl)-2-{[3-(thiophen-2-yl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}acetamide

N-(4-Methoxyphenyl)-2-{[3-(Thiophen-2-yl)-1,4-Diazaspiro[4.5]Deca-1,3-Dien-2-yl]Sulfanyl}Acetamide: A Comprehensive Overview

N-(4-Methoxyphenyl)-2-{[3-(Thiophen-2-yl)-1,4-Diazaspiro[4.5]Deca-1,3-Dien-2-yl]Sulfanyl}Acetamide, identified by the CAS registry number 1223984-91-5, is a complex organic compound with a unique structural framework that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of spirocyclic compounds, which are characterized by their spiro junction—a point where two rings share only one atom. The molecule incorporates a thiophene ring, a diazaspiro structure, and an acetamide group, making it a versatile candidate for various biological applications.

The synthesis of this compound involves multi-step organic reactions, including coupling reactions, cyclizations, and functional group transformations. Recent advancements in synthetic methodologies have enabled the efficient construction of such intricate structures. For instance, the use of microwave-assisted synthesis and catalytic cross-coupling reactions has significantly streamlined the production process. These techniques not only enhance yield but also improve the overall purity of the compound, which is critical for its intended applications.

From a pharmacological perspective, this compound exhibits promising biological activity across multiple targets. Studies have demonstrated its potential as an inhibitor of certain kinases and enzymes, which are implicated in various pathological conditions such as cancer and neurodegenerative diseases. The presence of the thiophene moiety contributes to its hydrophobicity and ability to penetrate cellular membranes, enhancing its bioavailability. Furthermore, the diazaspiro structure imparts rigidity to the molecule, which is essential for stabilizing interactions with target proteins.

Recent research has focused on optimizing the drug-like properties of this compound through structural modifications. For example, substituent variations on the thiophene ring have been explored to modulate its pharmacokinetic profile and reduce potential off-target effects. Computational modeling techniques, such as molecular docking and QSAR analysis, have played a pivotal role in guiding these optimization efforts. These studies have provided valuable insights into the relationship between the compound's structure and its biological activity.

In terms of therapeutic applications, this compound holds potential in oncology due to its ability to inhibit key signaling pathways involved in tumor growth and metastasis. Preclinical studies have shown that it can induce apoptosis in cancer cells while sparing normal cells to a significant extent. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The development of this compound also aligns with current trends in personalized medicine. By leveraging advanced analytical techniques such as metabolomics and proteomics, researchers can identify patient populations most likely to benefit from this compound's therapeutic effects. This approach not only enhances treatment efficacy but also minimizes adverse effects associated with conventional therapies.

In conclusion, N-(4-Methoxyphenyl)-2-{[3-(Thiophen-2-yl)-1,4-Diazaspiro[4.5]Deca-1,3-Dien-2-yl]Sulfanyl}Acetamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with recent breakthroughs in synthetic methods and pharmacological research, positions it as a promising candidate for future therapeutic interventions. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in drug discovery.